Cas no 1213027-48-5 ((1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine)

• Product Name: (1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine
• CAS No: 1213027-48-5
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 5304878
• PubChem ID: 55278942
• Update Time: 2026-03-10

(1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-FLUORO-5-METHYLPHENYL)ETHYLAMINE
• (1R)-1-(3-fluoro-5-methylphenyl)ethanamine
• (1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine

• Inchi： 1S/C9H12FN/c1-6-3-8(7(2)11)5-9(10)4-6/h3-5,7H,11H2,1-2H3/t7-/m1/s1
• InChI Key： TUCZNYBUCHPPMT-SSDOTTSWSA-N
• SMILES： N[C@@H](C1=CC(C)=CC(F)=C1)C

Additional information on (1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine

Comprehensive Overview of (1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine (CAS No. 1213027-48-5)

(1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine, with the CAS number 1213027-48-5, is a chiral amine compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of fluorinated aromatic amines, which are widely studied for their potential applications in drug discovery and material science. The presence of both fluoro and methyl substituents on the phenyl ring enhances its steric and electronic properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for chiral building blocks like (1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine has surged due to their role in the development of enantioselective drugs. Researchers are particularly interested in its potential as a pharmacophore in central nervous system (CNS) therapeutics, given the structural similarity to other bioactive amines. The compound's CAS No. 1213027-48-5 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.

The synthesis of (1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine typically involves asymmetric reduction or resolution techniques to achieve high enantiomeric purity. This aligns with the growing trend toward green chemistry and sustainable synthesis methods, which minimize waste and improve efficiency. Its fluorinated nature also makes it a candidate for studying metabolic stability in drug candidates, a hot topic in pharmacokinetics research.

From an industrial perspective, CAS 1213027-48-5 is often explored for its utility in catalysis and ligand design. The compound's ability to act as a chelating agent or chiral auxiliary has been investigated in asymmetric hydrogenation reactions, a key area in fine chemical production. These applications are frequently discussed in forums and publications focused on organic synthesis optimization.

Another notable aspect of (1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine is its potential role in proteomics and bioconjugation. The amine functional group allows for derivatization, enabling its use in labeling biomolecules for analytical purposes. This ties into the broader interest in chemical probes and imaging agents, which are critical tools in biomedical research.

Safety and handling of CAS 1213027-48-5 are also topics of interest, with researchers emphasizing proper storage conditions and compatibility with other reagents. While not classified as hazardous, its fluorinated aromatic structure warrants careful handling to ensure stability during experiments. This aligns with the increasing focus on laboratory safety protocols in chemical research.

In summary, (1R)-1-(3-fluoro-5-methyl-phenyl)ethanamine (1213027-48-5) is a versatile compound with applications spanning drug development, catalysis, and bioconjugation. Its unique structural features and chiral properties make it a subject of ongoing research, particularly in fields prioritizing enantioselective synthesis and molecular design. As the scientific community continues to explore its potential, this compound remains a key player in advancing synthetic and medicinal chemistry.